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Compound of Interest

Compound Name: 3-Bromo-1-methylpyrrolidine

Cat. No.: B177663

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the stability and recommended
storage conditions for 3-Bromo-1-methylpyrrolidine. Based on currently available data and
fundamental principles of organic chemistry, this document outlines the optimal storage
practices, potential degradation pathways, and suggested methodologies for stability
assessment. This guide is intended to ensure the integrity and purity of 3-Bromo-1-
methylpyrrolidine for research and development applications.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 3-Bromo-1-methylpyrrolidine is
presented in Table 1. This data is essential for understanding the compound's behavior and for
designing appropriate storage and handling protocols.
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Property Value Reference(s)
Molecular Formula CsH10BrN

Molecular Weight 164.04 g/mol

Appearance Yellow to brown liquid

Boiling Point 153-159 °C

Density 1.361 g/mL at 25 °C

Refractive Index n20/D 1.491

Flash Point 54.4 °C (129.9 °F)

pKa (Predicted) 8.53+0.40

Recommended Storage Conditions

To maintain the chemical integrity of 3-Bromo-1-methylpyrrolidine, it is crucial to adhere to
the storage conditions summarized in Table 2. These recommendations are derived from safety
data sheets and product information from various chemical suppliers.
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Recommended .
Parameter . Rationale Reference(s)
Condition
To minimize thermal
) degradation and
Temperature Refrigerate (2-8°C) o
potential side
reactions.
Store under an inert To prevent oxidation
Atmosphere atmosphere (e.g., and reaction with
Nitrogen) atmospheric moisture.
To prevent
] Tightly closed evaporation and
Container ] ]
container exposure to moisture
and air.
To ensure a stable
storage environment
) Dry, cool, and well-
Environment . and prevent
ventilated place )
accumulation of
flammable vapors.
Although not explicitly
stated in all sources,
protection from light is
a general best
Light Exposure Protect from light practice for
halogenated organic
compounds to prevent
photolytic
degradation.
o To avoid vigorous and
. i Strong oxidizing )
Incompatible Materials ) potentially hazardous
agents, strong acids )
reactions.
Potential Degradation Pathways
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While specific degradation studies for 3-Bromo-1-methylpyrrolidine are not readily available
in the public domain, its structure as a secondary alkyl bromide and a tertiary amine suggests
several potential degradation pathways. Understanding these pathways is critical for
developing stability-indicating analytical methods and for predicting potential impurities.

A logical workflow for investigating the stability of 3-Bromo-1-methylpyrrolidine is depicted
below.
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Storage Conditions

Temperature (2-8°C) Light Exposure Moisture/Humidity Air (Oxygen)

1

3-Bromo-1-methylpyrrolidine

Heat H20 02

Self-reaction

¢ / Potential Degradation bx(:wéys \ .

Intermolecular Reaction Elimination Hydrolysis Oxidation

/ \ AN

/ \ AN

’/ Potential Degradation Pro}&ucts \

Dimeric species 1-Methyl-2,3-dihydropyrrole 1-Methylpyrrolidin-3-ol N-oxide derivatives

3-Bromo-1-methylpyrrolidine

Hydrolysis Elimination Intermolecular Substitution
(+H20, -HBr) | (-HBr) (+ C5H10BrN)
/ Degradation Products \
1-Methylpyrrolidin-3-ol 1-Methyl-2,3-dihydropyrrole Dimeric Quaternary Ammonium Salt
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Stress Conditions

Acidic Hydrolysis Basic Hydrolysis Neutral Hydrolysis Oxidative Thermal Photolytic
(e.g., 0.1M HCI, 60°C) (e.g., 0.1M NaOH, 60°C) (e.g., Water, 60°C) (e.g., 3% H202, RT) (e.g., 80°C, solid state) (e.g., ICH Q1B conditions)

Analysis of Stressed Samples

HPLC-UV/MS for separation and identification of degradants NMR for structural elucidation of isolated degradants

Establish Degradation Profile
and Stability-Indicating Method

Click to download full resolution via product page

 To cite this document: BenchChem. [Stability and Storage of 3-Bromo-1-methylpyrrolidine: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b177663#stability-and-storage-conditions-for-3-bromo-
1-methylpyrrolidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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